Cas no 36743-73-4 (4,8-Dimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one)

• Product Name: 4,8-Dimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
• CAS No: 36743-73-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 2824288
• Update Time: 2023-08-07

4,8-Dimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,8-Dimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one

• Inchi： 1S/C11H14N2O/c1-7-3-4-9-10(5-7)13-11(14)6-8(2)12-9/h3-5,8,12H,6H2,1-2H3,(H,13,14)
• InChI Key： WZZRLXJDLRBVJC-UHFFFAOYSA-N
• SMILES： O=C1CC(C)NC2C=CC(C)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1